Cas no 70817-53-7 (4,4,4-trifluoro-3-oxobutanal)

4,4,4-trifluoro-3-oxobutanal structure

4,4,4-trifluoro-3-oxobutanal structure

Product Name:4,4,4-trifluoro-3-oxobutanal

CAS No:70817-53-7

MF:C₄H₃F₃O₂

MW:140.060631990433

CID:546537

PubChem ID:10280323

Update Time:2025-09-22

4,4,4-trifluoro-3-oxobutanal Chemical and Physical Properties

Names and Identifiers

- Butanal, 4,4,4-trifluoro-3-oxo-
- 4,4,4-trifluoro-3-oxobutanal
- CFLWIVMDYUDICT-UHFFFAOYSA-N
- EN300-1124910
- SCHEMBL4441173
- 70817-53-7
- DTXSID50437721
- trifluoroacetylacetaldehyde
- Inchi： 1S/C4H3F3O2/c5-4(6,7)3(9)1-2-8/h2H,1H2
- InChI Key： CFLWIVMDYUDICT-UHFFFAOYSA-N
- SMILES： FC(C(CC=O)=O)(F)F

Computed Properties

Exact Mass: 140.00849
Monoisotopic Mass: 140.00851382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

4,4,4-trifluoro-3-oxobutanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1124910-0.05g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.05g	$528.0	2023-10-26
Enamine	EN300-1124910-0.1g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.1g	$553.0	2023-10-26
Enamine	EN300-1124910-0.25g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.25g	$579.0	2023-10-26
Enamine	EN300-1124910-0.5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	0.5g	$603.0	2023-10-26
Enamine	EN300-1124910-1.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		1g	$986.0	2023-06-09
Enamine	EN300-1124910-2.5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	2.5g	$1230.0	2023-10-26
Enamine	EN300-1124910-5.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		5g	$2858.0	2023-06-09
Enamine	EN300-1124910-10.0g	4,4,4-trifluoro-3-oxobutanal	70817-53-7		10g	$4236.0	2023-06-09
Enamine	EN300-1124910-1g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	1g	$628.0	2023-10-26
Enamine	EN300-1124910-5g	4,4,4-trifluoro-3-oxobutanal	70817-53-7	95%	5g	$1821.0	2023-10-26

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2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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